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Compound of Interest

2-[(3-Hydroxypropyl)amino]-5-
Compound Name:
nitrobenzonitrile

CAS No.: 906214-83-3

Cat. No.: B2519972

Get Quote
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Executive Summary & Chemical Identity

2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile is a semi-permanent (direct) hair dye
molecule belonging to the nitrobenzonitrile class. It functions by diffusing into the hair cuticle
without the need for oxidative activation, although it is often stable in oxidative environments.

From a dermal absorption perspective, its safety profile is governed by its molecular weight
(MW), lipophilicity (LogP), and potential for systemic bioavailability.

Chemical Profile & Competitor Benchmarking
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Benchmark A: HC Benchmark B: HC
Feature Target Molecule
Yellow No. 14 Yellow No. 2
2-((3- 4-[(2-
) ) N-(2-Hydroxyethyl)-2-
IUPAC Name Hydroxypropyl)amino] ~ Hydroxyethyl)amino]-3 ) -
nitroaniline
-5-nitrobenzonitrile -nitrobenzonitrile
CAS Number 906214-83-3 90349-40-9 4926-55-0
Nitrobenzonitrile Nitrobenzonitrile
Structure Class Nitroaniline
(Propyl analog) (Ethyl analog)
Molecular Weight ~221.2 Da 207.2 Da 182.2 Da
LogP (Est.) ~1.8-2.1 ~1.4 15
) _ Low-Moderate (Higher ) Moderate (Smaller
Absorption Risk ) S Low (< 1% typically)
lipophilicity limits flux) MW)

Expert Insight: The substitution of a hydroxyethyl group (in HC Yellow 14) with a hydroxypropy!l
group (in the target) increases the molecular weight and lipophilicity. While higher lipophilicity
can enhance partitioning into the Stratum Corneum, the increased molecular size generally
retards diffusion through the viable epidermis, often resulting in lower systemic bioavailability
compared to smaller analogs like HC Yellow No. 2.

Experimental Protocol: The Self-Validating System

To objectively determine the absorption rate, one must employ a Static Franz Diffusion Cell
assay following OECD Test Guideline 428. This protocol is designed to be self-validating
through mass balance analysis.

A. System Setup

 Membrane: Dermatomed pig ear skin (thickness: 300-400 um) is the gold standard
surrogate for human skin.

o Receptor Fluid: Phosphate Buffered Saline (PBS) pH 7.4 + 5% Ethanol (or Bovine Serum
Albumin) to ensure sink conditions (solubility of dye > 10x max concentration).
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e Dose Application: Finite dose methodology (10 mg/cm?2 or 10 pL/cm?) to mimic consumer
usage.

B. The Workflow (Step-by-Step)

« Integrity Check: Measure Tritiated Water (

) flux or TEWL (Transepidermal Water Loss) to reject damaged skin membranes (

cm/h).

o Application: Apply the formulation containing 2-[(3-Hydroxypropyl)amino]-5-
nitrobenzonitrile (typically 1-2% wi/w).

o Exposure: Incubate for 30 minutes (rinse-off simulation) or 24 hours (leave-on simulation).
o Fractionation:
o Wash: Collect surface excess (mimics rinsing).

o Tape Stripping: Perform 15-20 strips to remove Stratum Corneum (SC). Note: The first 2
strips are considered "external" (unabsorbed).

o Extraction: Heat-separate Epidermis and Dermis; extract dye using Methanol/Acetonitrile.

e Quantification: HPLC-DAD or LC-MS/MS analysis of all compartments.

C. Mass Balance & Acceptance Criteria

For the experiment to be valid, the Total Recovery (Mass Balance) must fall between 85% and
115%.

» Bioavailable Dose = (Receptor Fluid) + (Viable Epidermis) + (Dermis).

o Absorbed Dose = Bioavailable Dose + (Tape Strips 3-20, if conservatively included).

Comparative Performance Data
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As specific public data for the propyl-analog is proprietary, the table below projects
performance based on the quantitative structure-activity relationship (QSAR) of the validated

benchmarks.
Projected Dermal Absorption Rates (In Vitro)
Target: 2-[(3- HC Yellow No. 14 .
Parameter Interpretation
Hydroxypropyl)...] (Reference)
Flux ( The propyl chain likely
Est. 0.05-0.15 011 reduces flux slightly
) due to steric bulk.
Values <1% are
) typical for this class;
Total Absorption (%) Est. 0.2% - 0.8% 0.4% (SCCS/1454/11) ] )
considered safe if
MOS > 100.
Higher LogP implies
) ) more retention in the
Skin Retention Moderate Low
Stratum Corneum
(reservoir effect).
Minimal systemic
Receptor Fluid Trace / Below LOQ < 0.05% breakthrough

expected.

Critical Analysis: The HC Yellow No. 14 analog demonstrates very low absorption (0.12

absorbed dose in some studies). The target molecule, being structurally heavier (+14 Da) and
more hydrophobic, is expected to show equal or lower systemic absorption rates. The primary
safety concern would not be systemic toxicity, but rather local skin sensitization, which must be
ruled out via LLNA (Local Lymph Node Assay).

Visualizing the Absorption Pathway

The following diagram illustrates the kinetic pathway of the molecule through the skin layers
and the decision logic for determining bioavailability.
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Application (10 mg/cm?)
2-[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile
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Caption: Kinetic pathway of dermal absorption. Only the fractions reaching the Viable
Epidermis and Receptor Fluid are typically considered bioavailable, unless mass balance is

low.

References & Authoritative Grounding

o OECD Guidelines for the Testing of Chemicals, Section 4. Test No. 428: Skin Absorption: In
Vitro Method. OECD Publishing. Link
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 Scientific Committee on Consumer Safety (SCCS). Opinion on HC Yellow No. 14 (Colipa No.
B115). SCCS/1454/11. (Provides benchmark data for the ethyl-analog). Link

o Scientific Committee on Consumer Safety (SCCS). Basic Criteria for the In Vitro Assessment
of Dermal Absorption of Cosmetic Ingredients. SCCS/1358/10. Link

e European Commission. Cosing Database: HC Yellow No. 14. (Verifying structural class and

regulatory status). Link

e To cite this document: BenchChem. [Technical Comparison Guide: Dermal Absorption of 2-
[(3-Hydroxypropyl)amino]-5-nitrobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b2519972/docs#technical-comparison-guide-
dermal-absorption-of-2-3-hydroxypropyl-amino-5-nitrobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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